1H-1,2,4-triazole-5-carbohydrazide

• IUPAC Name: 1H-1,2,4-triazole-5-carbohydrazide
• InChI: InChI=1S/C3H5N5O/c4-7-3(9)2-5-1-6-8-2/h1H,4H2,(H,7,9)(H,5,6,8)
• InChI Key: BKTBECSWYCHYID-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=N1)C(=O)NN
• Molecular Formula: C3H5N5O
• DSSTOX Substance ID: DTXSID60375286
• Molecular Weight: 127.11 g/mol
• CAS No.: 21732-98-9

Description

1H-1,2,4-triazole-5-carbohydrazide is a nitrogen-rich compound. It and its derivatives were synthesized by a new molecular design strategy based on the energetic moiety combination.

Scientific Research Applications

Synthesis of Energetic Salts

1H-1,2,4-triazole-5-carbohydrazide and its derivatives have been utilized in the synthesis of nitrogen-rich cation energetic salts. This involves a molecular design strategy based on energetic moiety combination. These salts demonstrate high density, insensitivity, and thermal stability, along with good physical properties such as thermal stability up to 407 °C and reasonable impact sensitivities. This makes them comparable to well-known energetic compounds like RDX or HMX (Zhang et al., 2018).

Biological Activity of Triazole Derivatives

The triazole family, including 1H-1,2,4-triazole derivatives, has been studied extensively for their broad range of biological activities. Novel triazoles have shown potential in areas such as anti-inflammatory, antiplatelet, antimicrobial, antimycobacterial, antitumoral, antiviral properties, and activity against neglected diseases. The development of these derivatives is influenced by the need for efficient preparation methods that consider green chemistry, energy saving, and sustainability (Ferreira et al., 2013).

Tuberculostatic Activity

1,2,4-Triazole derivatives synthesized from heterocyclic carbohydrazides have shown promising tuberculostatic activity. These compounds have been evaluated in vitro towards Mycobacterium tuberculosis, highlighting their potential in addressing tuberculosis (Gobis et al., 2010).

Biodegradation of Environmental Pollutants

1H-1,2,4-Triazole is known for its use in agricultural pesticides and is considered an environmental pollutant. Studies have shown that certain strains, like Shinella sp., can biodegrade 1H-1,2,4-triazole, thus highlighting its potential for environmental cleanup (Wu et al., 2016).

Antimicrobial Properties

Various 1,2,4-triazole derivatives have been synthesized and evaluated for their antimicrobial properties. These compounds have shown activity against different microorganisms, making them significant in the field of medicinal chemistry for the development of new antimicrobial agents (Başoğlu et al., 2013).

Electrolytes in Fuel Cells

1H-1,2,4-Triazole has been reported as an effective solvent for proton-conducting electrolytes. It's stable in a wide potential range, making it suitable for use in polymer electrolyte membranes (PEMs) in fuel cells (Li et al., 2005).

Mechanism of Action

Target of Action

It is known that triazole compounds, which include 1h-1,2,4-triazole-5-carbohydrazide, are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .

Mode of Action

The mode of action of this compound involves extensive hydrogen bonding interactions between the cations and anions, leading to a complex 3D network . This contributes greatly to the high density, insensitivity, and thermal stability of the this compound salts .

Biochemical Pathways

The compound’s extensive hydrogen bonding interactions suggest that it may influence pathways involving protein-protein or protein-ligand interactions .

Result of Action

It is known that the compound can decrease the sensitivity and elevate the nitrogen content of the target salts effectively .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound exhibits good thermal stability (up to 407 °C) and reasonable impact sensitivities (IS = 5–80 J), suggesting that it can maintain its activity under a range of environmental conditions .

Biochemical Analysis

Biochemical Properties

1H-1,2,4-triazole-5-carbohydrazide plays a crucial role in biochemical reactions, particularly in the synthesis of energetic salts. The compound interacts with various enzymes and proteins, forming extensive hydrogen bonding interactions between cations and anions. These interactions contribute to the formation of a complex 3D network, enhancing the compound’s density, insensitivity, and thermal stability . The cationic form of this compound can decrease sensitivity and elevate nitrogen content, making it a valuable component in biochemical applications .

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. The compound’s interactions with cellular components lead to changes in cell function, impacting processes such as cell growth, differentiation, and apoptosis. The hydrogen bonding interactions and the formation of a complex 3D network play a significant role in modulating these cellular effects .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound’s ability to form extensive hydrogen bonds with cations and anions contributes to its stability and effectiveness in biochemical reactions . These interactions can lead to the modulation of enzyme activity and the regulation of gene expression, further influencing cellular processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound exhibits good thermal stability, with some derivatives showing stability up to 407°C . Over time, the compound’s stability and degradation can impact its long-term effects on cellular function, as observed in both in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, while higher doses could lead to toxic or adverse effects. The threshold effects and toxicity levels observed in these studies provide valuable insights into the compound’s safety and efficacy .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. These interactions can affect metabolic flux and metabolite levels, influencing the overall metabolic processes within cells . The compound’s role in these pathways highlights its importance in biochemical research and applications .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions affect the compound’s localization and accumulation, influencing its activity and function within different cellular compartments .

Subcellular Localization

This compound’s subcellular localization is directed by targeting signals and post-translational modifications. These factors guide the compound to specific compartments or organelles, affecting its activity and function within the cell . The compound’s localization plays a crucial role in its effectiveness in biochemical reactions and cellular processes .